Cas no 2228626-53-5 (1-(5-bromothiophen-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(5-bromothiophen-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 2228626-53-5
• MF: C₁₁H₁₃BrO₂S
• MW: 289.188721418381
• CID: 6440970
• PubChem ID: 97731682
• Update Time: 2025-05-19

1-(5-bromothiophen-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromothiophen-2-yl)cyclohexane-1-carboxylic acid
• 2228626-53-5
• EN300-1936910

• Inchi： 1S/C11H13BrO2S/c12-9-5-4-8(15-9)11(10(13)14)6-2-1-3-7-11/h4-5H,1-3,6-7H2,(H,13,14)
• InChI Key： NXWOJDUSXVFAOR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2(C(=O)O)CCCCC2)S1

Computed Properties

• Exact Mass: 287.98196g/mol
• Monoisotopic Mass: 287.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 1-(5-bromothiophen-2-yl)cyclohexane-1-carboxylic acid

Comprehensive Overview of 1-(5-Bromothiophen-2-yl)cyclohexane-1-carboxylic Acid (CAS No. 2228626-53-5)

1-(5-Bromothiophen-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2228626-53-5) is a brominated thiophene derivative with significant applications in pharmaceutical and material science research. This compound features a cyclohexane ring fused with a carboxylic acid group and a 5-bromothiophene moiety, making it a versatile intermediate for synthesizing complex molecules. Its unique structure has garnered attention in drug discovery, particularly in the development of enzyme inhibitors and bioactive scaffolds.

The growing interest in heterocyclic compounds like 1-(5-bromothiophen-2-yl)cyclohexane-1-carboxylic acid stems from their role in modulating biological pathways. Researchers frequently explore its potential in medicinal chemistry, where it serves as a precursor for small-molecule therapeutics. Recent studies highlight its relevance in targeting inflammatory diseases and metabolic disorders, aligning with the rising demand for novel drug candidates in these areas.

From a synthetic perspective, the bromine substituent in this compound offers reactivity for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This property is critical for constructing biaryl structures, a common motif in agrochemicals and pharmaceuticals. Laboratories optimizing green chemistry protocols also evaluate this compound due to its compatibility with palladium-catalyzed transformations.

In material science, 1-(5-bromothiophen-2-yl)cyclohexane-1-carboxylic acid contributes to the design of organic semiconductors and conductive polymers. Its thiophene core enhances electron delocalization, a sought-after feature in optoelectronic devices. With the surge in renewable energy research, this compound’s role in organic photovoltaics (OPVs) and light-emitting diodes (LEDs) is under active investigation.

Analytical characterization of CAS No. 2228626-53-5 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques ensure batch consistency, a priority for industrial-scale production. FAQs from researchers often focus on its solubility (e.g., in DMSO or THF) and storage conditions (recommended at -20°C under inert atmosphere), reflecting practical concerns in laboratory handling.

The compound’s structure-activity relationship (SAR) is another hot topic, with computational chemists employing molecular docking to predict its interactions with biological targets. This aligns with the broader trend of integrating AI-driven drug design into high-throughput screening pipelines. Notably, its lipophilicity (calculated logP) and hydrogen-bonding capacity are frequently discussed in ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies.

Regulatory compliance is essential for commercial distribution. While 1-(5-bromothiophen-2-yl)cyclohexane-1-carboxylic acid is not classified as hazardous, suppliers must adhere to REACH and GMP standards. Environmental impact assessments often examine its biodegradability, a key consideration for sustainable chemistry initiatives.

In summary, CAS No. 2228626-53-5 represents a multifaceted tool for innovators in life sciences and advanced materials. Its synthesis, applications, and analytical profiling continue to evolve, driven by interdisciplinary research and technological advancements. For detailed protocols or commercial inquiries, consult specialized chemical databases or custom synthesis providers.